Lumula

• Molecular Formula: C24H43NO4
• Molecular Weight: 409.6 g/mol
• InChI: InChI=1S/C24H43NO4/c1-3-5-6-7-10-13-19(26)16-17-21-20(22(27)18-23(21)28)14-11-8-9-12-15-24(29)25-4-2/h8,11,20-23,27-28H,3-7,9-10,12-18H2,1-2H3,(H,25,29)
• InChIKey: HKPRCFLRPPLNEN-UHFFFAOYSA-N

Lumula (Maxeyprost) Chemical Characteristics and Intended Research Application Overview

Lumula, also known as Maxeyprost (CAS: 511229-72-4), is a hybrid eicosanoid analog. It is structurally engineered to incorporate the 'docosanoid' features of unoprostone and the 'prostamide' features of bimatoprost [1]. The compound is intended for use as a negative control in research applications designed to test the mechanisms of action of unoprostone and bimatoprost [1].

Compound Class Hybrid eicosanoid analog

Primary Use Negative control for unoprostone / bimatoprost mechanistic studies

Profile Predicted functionally inert at prostanoid FP receptor

• [1] Bertin Bioreagent. (n.d.). Lumula - Biochemicals - CAT N°: 16685. Product Datasheet. Retrieved from https://www.bertin-bioreagent.com/pr1757/lumula/ View Source

Why Lumula Cannot Be Substituted: A Negative Control for Mechanistic Studies

Generic substitution is not applicable for Lumula in its primary research use. Its unique value is derived from a combination of structural features that are predicted to render it functionally inert at the prostanoid FP receptor [1]. Specifically, the N-ethyl amide prodrug moiety inherited from bimatoprost is slow to hydrolyze, and the lower side chain modifications inherited from unoprostone interfere with FP receptor binding [1]. This combination of properties makes it a critical tool for validating assays and confirming that observed effects with unoprostone or bimatoprost are not due to artifacts.

• Negative-Control Profile Alternative compounds may not provide the predicted FP receptor inertness, altering assay interpretation.
• Prodrug Activation Kinetics Structural analogs with different prodrug moieties (e.g., isopropyl esters) may hydrolyze more rapidly, confounding negative-control function.

• [1] Bertin Bioreagent. (n.d.). Lumula - Biochemicals - CAT N°: 16685. Product Datasheet. Retrieved from https://www.bertin-bioreagent.com/pr1757/lumula/ View Source

Lumula Quantitative Differentiation Evidence vs. Analogs

Predicted Low Functional Activity at the Prostanoid FP Receptor

Based on classical structure-activity relationships (SAR) established for prostanoid receptors, Lumula is predicted to have very low activity at the FP receptor [1]. This contrasts with the established FP receptor agonist activity of its parent compounds. For example, the free acid of bimatoprost (17-phenyl-trinor PGF2α) has a measured EC50 of 5.8 ± 2.6 nM at the cloned human ciliary body FP receptor [2].

FP Receptor Activity

Class-level inference

Predicted very low activity

Lumula (predicted inactive) vs Bimatoprost free acid EC₅₀ 5.8±2.6 nM

Supports negative-control selection for FP receptor studies

SAR-based prediction; requires assay confirmation

Evidence Dimension	Functional Activity at Prostanoid FP Receptor
Target Compound Data	Predicted to be very low activity based on SAR
Comparator Or Baseline	Bimatoprost free acid (EC50 = 5.8 ± 2.6 nM)
Quantified Difference	Qualitative difference; predicted to be inactive vs. potent agonist
Conditions	Structure-activity relationship (SAR) analysis; Comparator data from phosphoinositide (PI) turnover assays in cells expressing cloned human ciliary body FP receptor.

Why This Matters

This predicted lack of activity validates Lumula's primary use as a negative control for mechanistic studies of unoprostone and bimatoprost.

• [1] Bertin Bioreagent. (n.d.). Lumula - Biochemicals - CAT N°: 16685. Product Datasheet. Retrieved from https://www.bertin-bioreagent.com/pr1757/lumula/ View Source
• [2] Sharif, N.A., Kelly, C.R., & Crider, J.Y. (2002). Agonist activity of bimatoprost, travoprost, latanoprost, unoprostone isopropyl ester and other prostaglandin analogs at the cloned human ciliary body FP prostaglandin receptor. Journal of Ocular Pharmacology and Therapeutics, 18(4), 313-24. https://doi.org/10.1089/10807680260218489 View Source

Structural Basis for Lack of Activity: The N-Ethyl Amide Prodrug Moiety

Lumula contains an N-ethyl amide prodrug moiety inherited from bimatoprost, which is known to be slow to hydrolyze [1]. This contrasts with the isopropyl ester prodrugs like travoprost and latanoprost, which are designed for more rapid hydrolysis in the eye to generate the active free acid. The slow hydrolysis of the N-ethyl amide contributes to the predicted low activity of Lumula as it is less readily converted to a potentially active species.

Prodrug Activation Basis

Class-level inference

N-ethyl amide slow hydrolysis

Structural rationale based on SAR

Explains predicted low activity for negative-control use

Reference: bimatoprost prodrug pharmacology

Evidence Dimension	Prodrug Activation Potential
Target Compound Data	Contains a slow-to-hydrolyze N-ethyl amide prodrug moiety
Comparator Or Baseline	Travoprost and latanoprost (contain more rapidly hydrolyzed isopropyl ester moieties)
Quantified Difference	Qualitative difference; 'slow' hydrolysis vs. 'more rapid' hydrolysis
Conditions	Structure-activity relationship (SAR) and known pharmacology of prostaglandin prodrugs.

Why This Matters

This structural feature provides a clear rationale for its predicted low activity, further supporting its role as a reliable negative control in assays.

• [1] Bertin Bioreagent. (n.d.). Lumula - Biochemicals - CAT N°: 16685. Product Datasheet. Retrieved from https://www.bertin-bioreagent.com/pr1757/lumula/ View Source

Optimal Use Cases for Lumula in Glaucoma and Prostaglandin Research

Validating Assays for Unoprostone and Bimatoprost Activity

Lumula is explicitly intended as a negative control for testing mechanisms of unoprostone and bimatoprost activity [1]. It should be used in any in vitro functional assay (e.g., calcium mobilization, PI turnover) to ensure that the observed effects of unoprostone or bimatoprost are specific and not due to non-receptor-mediated artifacts. It is the appropriate choice for researchers seeking to validate their experimental system's response to prostaglandin analogs.

Investigating the Role of the Prostanoid FP Receptor

Given its predicted low activity at the prostanoid FP receptor [1], Lumula serves as a valuable tool for dissecting FP receptor-dependent versus FP receptor-independent pathways. By comparing its lack of effect to that of known FP agonists, researchers can confirm the specificity of FP receptor-mediated events.

Studies on Prodrug Activation and Metabolism

The presence of the slow-to-hydrolyze N-ethyl amide moiety in Lumula [1] makes it a useful reference compound in studies investigating the differential rates of prodrug activation in ocular tissues. It can serve as a comparator for compounds like travoprost and latanoprost, which utilize an isopropyl ester for more efficient conversion to the active free acid.

Application

Selection Property

Validation Focus

Mechanistic assay validation for unoprostone / bimatoprost

Predicted FP receptor-inert profile

Confirm absence of non-receptor artifacts

FP receptor pathway dissection

Low predicted FP receptor activity

Verify FP receptor-specific signaling

Ocular prodrug activation studies

N-ethyl amide hydrolysis rate

Compare activation kinetics with ester prodrugs

• [1] Bertin Bioreagent. (n.d.). Lumula - Biochemicals - CAT N°: 16685. Product Datasheet. Retrieved from https://www.bertin-bioreagent.com/pr1757/lumula/ View Source